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Compound of Interest

Compound Name: Octafluorocyclobutane

Cat. No.: B090634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of
octafluorocyclobutane (CsFs), a compound of interest in various industrial and scientific
applications. The following sections detail its key thermochemical data, the experimental
methodologies used for their determination, and a visualization of the experimental workflows.

Core Thermochemical Data

Octafluorocyclobutane, also known as perfluorocyclobutane, is a colorless, non-flammable
gas at standard conditions.[1] An understanding of its thermochemical properties is crucial for
its application in semiconductor manufacturing, as a refrigerant, and in other specialized fields.

[2]

Table 1: Gas Phase Thermochemical Data
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Property Value Units Reference
Standard Enthalpy of Kolesov, Talakin, et
] -1480.7 £ 4.2 kJ/mol
Formation (AfH°gas) al., 1964[3]
Standard Molar Andreevskii and
398.9+21 J/mol-K
Entropy (S°gas) Antonova, 1982

Molar Heat Capacity
at Constant Pressure 185.8 + 3.7 J/mol-K

(Cp.gas)

Andreevskii and
Antonova, 1982

Table 2: Condensed Phase Thermochemical Data

) Temperature
Property Value Units ) Reference
Standard
Enthalpy of Kolesov, Talakin,
-1504.1+ 4.2 kJ/mol 298.15
Formation et al., 1964
(AfH®liquid)
Molar Heat
_ Ponomareva,

Capacity of 222.4 J/mol-K 240 to 340

o o 1982[4]
Liquid (Cp,liquid)
Molar Heat Furukawa,
Capacity of Solid  19.33 J/mol-K 17 McCoskey, et al.,
(Cp,solid) 1954[4]

Table 3: Phase Change Data
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. Temperature
Property Value Units ) Reference
Normal Boiling PCR Inc.,
] 267.3 K -
Point 1990[1]
. . Furukawa,
Triple Point
232.96 £ 0.05 K - McCoskey, et al.,
Temperature
1954[5]
Enthalpy of Furukawa,
Vaporization 23.4 kJ/mol 267.1 McCoskey, et al.,
(AvapH) 1954
Furukawa,
Enthalpy of
) 2.77 kJ/mol 232.96 McCoskey, et al.,
Fusion (AfusH)
1954
Entropy of Furukawa,
Vaporization 87.6 J/mol-K 267.1 McCoskey, et al.,
(Avaps) 1954
Furukawa,
Entropy of
) 11.89 J/mol-K 232.96 McCoskey, et al.,
Fusion (AfusS)
1954[6][7]

Experimental Protocols

The accurate determination of the thermochemical data presented above relies on precise and
well-established experimental techniques. The following sections detail the methodologies
employed in the key cited studies.

Determination of Enthalpy of Formation: Rotating-Bomb
Calorimetry

The standard enthalpy of formation of octafluorocyclobutane was determined by Kolesov,
Talakin, and Skuratov using rotating-bomb calorimetry, a technique specifically adapted for
organofluorine compounds.[3]
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General Protocol:

Sample Preparation: A precise mass of the liquid octafluorocyclobutane is encapsulated in
a combustible ampoule. The ampoule is placed in a platinum crucible within the calorimetric
bomb.

Bomb Assembly: The bomb, constructed from corrosion-resistant materials like nickel-
chromium alloys, is charged with high-purity oxygen to a pressure of approximately 30 atm.
[8] A small, known amount of water is added to the bomb to ensure that the final products are
in a well-defined aqueous state.

Calorimetry: The sealed bomb is submerged in a known volume of water in a calorimeter.
The system is allowed to reach thermal equilibrium. The combustion is initiated by passing
an electric current through a fuse wire in contact with the sample.

Rotation: To ensure a complete and uniform reaction, the bomb is continuously rotated
throughout the experiment. This facilitates the dissolution of gaseous products like hydrogen
fluoride (HF) and carbon tetrafluoride (CF4) in the bomb water, leading to a well-defined final
state.[4]

Temperature Measurement: The temperature change of the calorimeter water is precisely
measured.

Product Analysis: After the experiment, the contents of the bomb are carefully analyzed to
determine the completeness of combustion and to quantify the amounts of nitric acid (from
nitrogen impurities in the oxygen) and any unreacted starting material.

Calculation: The heat of combustion is calculated from the observed temperature rise and
the energy equivalent of the calorimeter system. The standard enthalpy of formation is then
derived from the heat of combustion using Hess's law, taking into account the heats of
formation of the final products (COz, H20, and HF).

Determination of Heat Capacity: Adiabatic Calorimetry

The heat capacity of octafluorocyclobutane in its solid and liquid phases was measured by

Furukawa, McCoskey, and Reilly using an adiabatic calorimeter.[5]
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General Protocol:

o Calorimeter: An adiabatic calorimeter is used, which is designed to minimize heat exchange
with the surroundings. This is achieved by maintaining a vacuum jacket around the sample
container and by using adiabatic shields whose temperatures are controlled to match that of
the sample container.

o Sample Loading: A known mass of octafluorocyclobutane is condensed into the
calorimeter vessel.

o Heating: A measured amount of electrical energy is supplied to a heater within the sample
container, causing a small increase in temperature.

o Temperature Measurement: The temperature of the sample is precisely measured before
and after the energy input using a platinum resistance thermometer.

o Heat Capacity Calculation: The heat capacity of the sample is calculated from the amount of
energy supplied and the resulting temperature rise, after correcting for the heat capacity of
the calorimeter vessel.

e Phase Transitions: To measure the enthalpy of phase transitions (solid-solid, fusion, and
vaporization), a continuous supply of energy is provided to the sample, and the temperature
is monitored as a function of time. The enthalpy of the transition is then calculated from the
total energy input during the phase change.

Determination of Vapor Pressure

The vapor pressure of octafluorocyclobutane has been measured using static or dynamic
methods.

Static Cell Method:

o Asample of the substance is placed in a thermostated bulb (an isoteniscope) connected to a
manometer and a vacuum pump.

o Dissolved and entrained gases are removed by degassing the sample at a reduced
pressure.
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e The vapor pressure of the sample at a selected temperature is determined by balancing the
pressure of the vapor against a known pressure of an inert gas.[9]

Gas Saturation Method:

o Astream of an inert carrier gas is passed through or over a known mass of the substance at
a constant temperature and pressure.

e The carrier gas becomes saturated with the vapor of the substance.

e The mass of the substance transported by the gas is determined, typically by trapping the
vapor and measuring its mass.

e The vapor pressure is calculated from the mass of the transported substance, the volume of
the carrier gas, and the temperature.[9]

Experimental Workflow Visualization

The following diagram illustrates the logical relationship between the primary experimental
techniques and the thermochemical properties they are used to determine for
octafluorocyclobutane.
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Caption: Experimental pathways for determining key thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Data of Octafluorocyclobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090634#thermochemical-data-of-
octafluorocyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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